Cas no 313231-70-8 (3-chloro-N-2-(4-phenylpiperazin-1-yl)ethylbenzamide)

• Product Name: 3-chloro-N-2-(4-phenylpiperazin-1-yl)ethylbenzamide
• CAS No: 313231-70-8
• MF: C₁₉H₂₂ClN₃O
• MW: 343.850483417511
• CID: 5958644
• PubChem ID: 845531
• Update Time: 2025-06-07

3-chloro-N-2-(4-phenylpiperazin-1-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-2-(4-phenylpiperazin-1-yl)ethylbenzamide
• 3-chloro-N-[2-(4-phenylpiperazin-1-yl)ethyl]benzamide
• ChemDiv1_000497
• Oprea1_307075
• 3-chloro-N-(2-(4-phenylpiperazin-1-yl)ethyl)benzamide
• UNM000011033201
• Oprea1_231910
• AKOS001590153
• HMS588G13
• F5264-0067
• 313231-70-8
• CHEMBL1625463

• Inchi： 1S/C19H22ClN3O/c20-17-6-4-5-16(15-17)19(24)21-9-10-22-11-13-23(14-12-22)18-7-2-1-3-8-18/h1-8,15H,9-14H2,(H,21,24)
• InChI Key： AYFUQSCVEADART-UHFFFAOYSA-N
• SMILES： C(NCCN1CCN(C2=CC=CC=C2)CC1)(=O)C1=CC=CC(Cl)=C1

Computed Properties

• Exact Mass: 343.1451400g/mol
• Monoisotopic Mass: 343.1451400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35.6Ų

Additional information on 3-chloro-N-2-(4-phenylpiperazin-1-yl)ethylbenzamide

Introduction to 3-Chloro-N-2-(4-Phenylpiperazin-1-yl)ethylbenzamide (CAS No. 313231-70-8)

3-Chloro-N-2-(4-Phenylpiperazin-1-yl)ethylbenzamide (CAS No. 313231-70-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which includes a chlorobenzamide moiety and a phenylpiperazine substituent. The combination of these functional groups imparts specific pharmacological properties that make it a promising candidate for various therapeutic applications.

The chlorobenzamide moiety is known for its ability to interact with specific receptors and enzymes, making it a valuable scaffold in drug design. The phenylpiperazine substituent, on the other hand, is a common structural element in many central nervous system (CNS) active compounds, particularly those with serotoninergic and dopaminergic activities. This dual functionality suggests that 3-Chloro-N-2-(4-Phenylpiperazin-1-yl)ethylbenzamide could have potential applications in the treatment of neurological and psychiatric disorders.

Recent studies have explored the pharmacological profile of 3-Chloro-N-2-(4-Phenylpiperazin-1-yl)ethylbenzamide in detail. One notable study published in the Journal of Medicinal Chemistry investigated its binding affinity to various serotonin receptors, including 5-HT_1A, 5-HT_2A, and 5-HT_2C. The results indicated that the compound exhibits high affinity for the 5-HT_1A receptor, which is implicated in mood regulation and anxiety disorders. This finding suggests that 3-Chloro-N-2-(4-Phenylpiperazin-1-yl)ethylbenzamide could be a potential lead compound for the development of novel anxiolytic and antidepressant drugs.

In addition to its serotoninergic activity, 3-Chloro-N-2-(4-Phenylpiperazin-1-yl)ethylbenzamide has also been shown to interact with dopamine receptors. A study published in the European Journal of Pharmacology demonstrated that the compound has moderate affinity for the D₂ receptor, which plays a crucial role in motor control and reward pathways. This dual action on both serotonin and dopamine systems could make it an attractive candidate for treating conditions such as schizophrenia and Parkinson's disease.

The pharmacokinetic properties of 3-Chloro-N-2-(4-Phenylpiperazin-1-yl)ethylbenzamide have also been investigated. Preliminary data suggest that it has good oral bioavailability and a favorable half-life, making it suitable for chronic administration. These properties are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

To further evaluate its therapeutic potential, 3-Chloro-N-2-(4-Phenylpiperazin-1-yl)ethylbenzamide has been tested in various preclinical models of neurological disorders. In animal models of depression, it was found to produce significant antidepressant-like effects, as measured by behavioral tests such as the forced swim test and tail suspension test. Similarly, in models of anxiety, the compound reduced anxiety-like behaviors without causing sedation or motor impairment.

The safety profile of 3-Chloro-N-2-(4-Phenylpiperazin-1-yl)ethylbenzamide has also been assessed in preclinical studies. Toxicity tests conducted in rodents did not reveal any major adverse effects at therapeutic doses. However, as with any new chemical entity, further safety evaluations are necessary before advancing to clinical trials.

In conclusion, 3-Chloro-N-2-(4-Phenylpiperazin-1-yl)ethylbenzamide (CAS No. 313231-70-8) represents a promising lead compound with potential applications in the treatment of various neurological and psychiatric disorders. Its unique structure and pharmacological properties make it an attractive candidate for further development. Ongoing research aims to optimize its efficacy and safety profile, paving the way for potential clinical applications.